(S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2S)-2-(2-amino-1,3-thiazol-4-yl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H19N3O2S/c1-12(2,3)17-11(16)15-6-4-5-9(15)8-7-18-10(13)14-8/h7,9H,4-6H2,1-3H3,(H2,13,14)/t9-/m0/s1
• InChI Key: FENBXFSBJDNUKQ-VIFPVBQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1C2=CSC(=N2)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@H]1C2=CSC(=N2)N
• Molecular Formula: C12H19N3O2S
• DSSTOX Substance ID: DTXSID80653336
• Molecular Weight: 269.37 g/mol
• CAS RN: 887475-97-0

Description

(S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate, also known as TAT1, is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively inhibit the transport of arginine and lysine across cell membranes.

Mechanism of Action

(S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate selectively inhibits the transport of arginine and lysine across cell membranes by binding to the extracellular domain of the y+ system transporter. This binding prevents the transport of arginine and lysine into the cell, leading to a decrease in intracellular levels of these amino acids.
Biochemical and Physiological Effects:
(S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit cancer cell growth, to enhance the activity of immune cells, and to improve glucose tolerance in mice. (S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate has also been shown to have neuroprotective effects in a mouse model of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of (S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate is its selectivity for the y+ system transporter. This allows for the specific inhibition of arginine and lysine transport, without affecting other amino acid transporters. However, (S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate can be toxic at high concentrations, and its effects on other physiological processes are not well understood.

Future Directions

There are many potential future directions for the use of (S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate in scientific research. One area of interest is the role of arginine and lysine transport in cancer cell metabolism. (S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate could be used to study the effects of inhibiting arginine and lysine transport on cancer cell growth and survival. Another area of interest is the use of (S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate as a therapeutic agent for diseases that involve dysregulated arginine and lysine transport, such as diabetes and cardiovascular disease. Finally, (S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate could be used to study the role of arginine and lysine transport in immune cell function, and its potential as a modulator of the immune response.

Scientific Research Applications

(S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate has been widely used in scientific research as a tool to study the transport of arginine and lysine across cell membranes. It has been shown to inhibit the activity of the y+ system, which is responsible for the transport of arginine and lysine in many cell types. (S)-Tert-butyl 2-(2-aminothiazol-4-YL)pyrrolidine-1-carboxylate has also been used to study the role of arginine and lysine transport in various physiological processes, including cancer cell growth and immune cell function.